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Imidazol-4-ylacetate
Overview
Description
Imidazol-4-ylacetate is conjugate base of imidazol-4-ylacetic acid; major species at pH 7.3. It has a role as a human metabolite. It is a conjugate base of an imidazol-4-ylacetic acid.
Scientific Research Applications
Synthesis and Chemical Properties : A simple method for synthesizing various 2-imidazol-2-ylacetates has been described, involving the condensation of α-aminoketals with imidates, followed by cyclization under mild conditions (Ha et al., 2006). This process demonstrates the versatility of imidazol-4-ylacetate in chemical synthesis.
Biological Evaluation as NMR Probes : Imidazol-1-ylalkanoic acids, including imidazol-1-ylacetate, have been synthesized and evaluated as extrinsic probes for intracellular and extracellular pH and cell volume determination using 1H NMR. These compounds demonstrated varying degrees of permeability to rat erythrocytes, indicating their potential as diagnostic tools in biological research (Gil et al., 1994).
Crystal Structure Analysis : The zwitterion structure of imidazol-1-ylacetic acids in solid state and solution has been determined, providing valuable insights into the molecular structure and behavior of these compounds (López et al., 1996).
Catalysis Research : The role of this compound ion in the hydrolysis of aryl acetates has been studied, providing direct evidence for the formation of N-acetylimidazole, an important aspect in understanding catalytic mechanisms (Oakenfull, 1970).
Corrosion Inhibition : Imidazole-based molecules, including derivatives of this compound, have been explored as corrosion inhibitors for carbon steel in acid medium. This study highlights the potential industrial applications of these compounds in protecting metals from corrosion (Costa et al., 2021).
Properties
IUPAC Name |
2-(1H-imidazol-5-yl)acetate | |
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InChI |
InChI=1S/C5H6N2O2/c8-5(9)1-4-2-6-3-7-4/h2-3H,1H2,(H,6,7)(H,8,9)/p-1 | |
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InChI Key |
PRJKNHOMHKJCEJ-UHFFFAOYSA-M | |
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Canonical SMILES |
C1=C(NC=N1)CC(=O)[O-] | |
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Molecular Formula |
C5H5N2O2- | |
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DSSTOX Substance ID |
DTXSID101292253 | |
Record name | 1H-Imidazole-5-acetic acid, ion(1-) | |
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Molecular Weight |
125.11 g/mol | |
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CAS No. |
110493-31-7 | |
Record name | 1H-Imidazole-5-acetic acid, ion(1-) | |
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Record name | 1H-Imidazole-5-acetic acid, ion(1-) | |
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